molecular formula C20H14O B1655274 1-Chrysen-6-ylethanone CAS No. 33942-77-7

1-Chrysen-6-ylethanone

Cat. No.: B1655274
CAS No.: 33942-77-7
M. Wt: 270.3 g/mol
InChI Key: BBPSABLIKDZQNK-UHFFFAOYSA-N
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Description

1-Chrysen-6-ylethanone is a useful research compound. Its molecular formula is C20H14O and its molecular weight is 270.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

33942-77-7

Molecular Formula

C20H14O

Molecular Weight

270.3 g/mol

IUPAC Name

1-chrysen-6-ylethanone

InChI

InChI=1S/C20H14O/c1-13(21)19-12-20-15-7-3-2-6-14(15)10-11-18(20)16-8-4-5-9-17(16)19/h2-12H,1H3

InChI Key

BBPSABLIKDZQNK-UHFFFAOYSA-N

SMILES

CC(=O)C1=CC2=C(C=CC3=CC=CC=C32)C4=CC=CC=C41

Canonical SMILES

CC(=O)C1=CC2=C(C=CC3=CC=CC=C32)C4=CC=CC=C41

33942-77-7

Origin of Product

United States

Synthesis routes and methods

Procedure details

Friedel-Crafts reaction of chrysene with AlCl3 /CH3COCl/PhNO2 gave a mixture of 2-, 3-, and 6-acetylchrysenes (285 g, Cambridge Chemical, Inc.). This was stirred and heated in CH2Cl2 (400 mL) and then filtered. The insoluble material, 2-acetylchrysene, was washed copiously with CH2Cl2. The solvent was removed from the filtrate. The resulting solid was dissolved in PhCH3, then the mixture containing the remaining two isomers chromatographed using PhCH3 as eluting solvent on a plug of SiO2 (1 kg). The faster eluting isomer is 6-acetylchrysene while the slower is 3-acetylchrysene. The chromatography gave 132 g of impure 6-acetylchrysene, and 76 g of impure 3-acetylchrysene. These materials were used without further purification. Pure samples of the compounds were obtained by preparative HPLC using PhCH3 as the eluting solvent.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
AlCl3 CH3COCl PhNO2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
6-acetylchrysenes
Quantity
285 g
Type
reactant
Reaction Step Two
Quantity
400 mL
Type
solvent
Reaction Step Three

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